8-(2-aminophenyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-aminophenyl)-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H22N6O2/c1-14-8-4-5-9-16(14)13-28-21(30)19-20(26(3)23(28)31)25-22-27(19)12-15(2)29(22)18-11-7-6-10-17(18)24/h4-12H,13,24H2,1-3H3
• InChI Key: HZQMKVRTKCGXOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3C=C(N4C5=CC=CC=C5N)C)N(C2=O)C
• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic way of naming chemical substances based on their structure. The molecular formula shows the types and numbers of atoms in a molecule, while the structural formula shows the arrangement of the atoms.

Synthesis Analysis

Synthesis analysis involves the study of how the compound is made. This can include the raw materials used, the reaction conditions, and the steps involved in the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the physical arrangement of atoms in a molecule. Techniques used for this can include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include looking at what reactants are needed, what the products of the reaction are, and what conditions are needed for the reaction to occur.

Physical And Chemical Properties Analysis

This involves studying the properties of the compound, such as its melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system. This is particularly relevant for drugs, where the mechanism of action refers to how the drug affects a biological system.

Safety and Hazards

Safety and hazard analysis involves looking at the potential dangers of the compound. This can include its toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further study on the compound, such as exploring new synthesis methods, studying its reactions with other compounds, or investigating potential applications.